Cas no 2171216-79-6 ((3S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid)

• Product Name: (3S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid
• CAS No: 2171216-79-6
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6432431
• PubChem ID: 165531328
• Update Time: 2025-06-10

(3S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid
• 2171216-79-6
• EN300-1576788
• (3S)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidine-3-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-16(13-23(28)27-12-6-7-17(14-27)24(29)30)26-25(31)32-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,16-17,22H,6-7,12-15H2,1H3,(H,26,31)(H,29,30)/t16-,17-/m0/s1
• InChI Key： SCEATUVHTKEJKT-IRXDYDNUSA-N
• SMILES： O(C(N[C@@H](C)CC(N1CCC[C@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid

Introduction to (3S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid

(3S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid, also known by its CAS number 2171216-79-6, is a complex organic compound with significant potential in the field of drug discovery and development. This compound belongs to the class of amino acids, specifically a modified piperidine derivative, and has gained attention due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a piperidine ring, which is a six-membered cyclic amine, and a side chain that includes a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests its potential role in modulating the compound's pharmacokinetic properties. The stereochemistry at the (3S) configuration adds another layer of complexity, as it may influence the compound's interaction with biological targets such as enzymes or receptors.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in improving the efficacy and reducing the toxicity of therapeutic agents. The (3S) configuration in this compound may play a critical role in its ability to bind to specific biological targets with high affinity and selectivity. Additionally, the presence of the Fmoc group could enhance the stability of the compound during metabolic processes, thereby prolonging its half-life in vivo.

The synthesis of this compound involves a series of intricate chemical reactions, including peptide coupling, stereoselective synthesis, and purification steps to ensure high purity. Researchers have employed various strategies to optimize the synthesis process, including the use of efficient coupling agents and protecting groups to minimize side reactions and maximize yield.

From a biological standpoint, this compound has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic disorders or neurodegenerative diseases. The combination of its unique structure and stereochemistry makes it a valuable candidate for further exploration in preclinical studies.

Moreover, computational modeling techniques such as molecular docking and dynamics simulations have been employed to predict the binding modes and interactions of this compound with its target proteins. These insights are crucial for guiding further optimization efforts aimed at improving potency and selectivity.

In terms of applications, this compound could serve as a lead molecule for drug development programs targeting specific therapeutic areas such as oncology, neuroscience, or infectious diseases. Its structural versatility allows for further modifications to tailor its properties for different biological systems.

Looking ahead, ongoing research is focused on understanding the pharmacokinetics and pharmacodynamics of this compound in animal models. Such studies are essential for evaluating its safety profile and therapeutic potential before advancing into clinical trials.

In conclusion, (3S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid represents an exciting advancement in the field of medicinal chemistry. Its unique structure, stereochemistry, and promising biological activities position it as a valuable tool for drug discovery efforts targeting various disease states.